Cas no 2229198-21-2 (1-amino-2-(3-methoxy-2-methylphenyl)propan-2-ol)

• Product Name: 1-amino-2-(3-methoxy-2-methylphenyl)propan-2-ol
• CAS No: 2229198-21-2
• MF: C₁₁H₁₇NO₂
• MW: 195.258183240891
• CID: 6338279
• PubChem ID: 165627091
• Update Time: 2025-10-19

1-amino-2-(3-methoxy-2-methylphenyl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-amino-2-(3-methoxy-2-methylphenyl)propan-2-ol
• EN300-1764194
• 2229198-21-2

• Inchi： 1S/C11H17NO2/c1-8-9(11(2,13)7-12)5-4-6-10(8)14-3/h4-6,13H,7,12H2,1-3H3
• InChI Key： IOQVLIWGABLSSH-UHFFFAOYSA-N
• SMILES： OC(C)(CN)C1C=CC=C(C=1C)OC

Computed Properties

• Exact Mass: 195.125928785g/mol
• Monoisotopic Mass: 195.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 55.5Ų

Additional information on 1-amino-2-(3-methoxy-2-methylphenyl)propan-2-ol

Comprehensive Overview of 1-amino-2-(3-methoxy-2-methylphenyl)propan-2-ol (CAS No. 2229198-21-2)

1-amino-2-(3-methoxy-2-methylphenyl)propan-2-ol, with the CAS number 2229198-21-2, is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound features a unique molecular structure combining an amino group and a methoxy-methylphenyl moiety, making it a versatile intermediate in synthetic chemistry. Researchers and industry professionals are increasingly exploring its potential applications, particularly in drug discovery and material science.

The growing interest in 1-amino-2-(3-methoxy-2-methylphenyl)propan-2-ol is driven by its structural properties, which allow for diverse functionalization. Its propan-2-ol backbone and aromatic ring system contribute to its stability and reactivity, making it suitable for various synthetic pathways. Recent studies highlight its role in developing novel therapeutic agents, aligning with the current trend of targeting precision medicine and small-molecule drugs. This compound's potential in addressing unmet medical needs has positioned it as a subject of intense research.

In the context of green chemistry and sustainable practices, 1-amino-2-(3-methoxy-2-methylphenyl)propan-2-ol has also been evaluated for its environmental impact. Researchers are investigating eco-friendly synthesis methods to reduce waste and energy consumption, reflecting the broader shift toward sustainable manufacturing. This aligns with the increasing demand for biodegradable intermediates and low-toxicity compounds in industrial applications.

Another area of interest is the compound's potential role in neuroscience research. Its structural similarity to certain neurotransmitters has prompted investigations into its interactions with neural receptors. This ties into the rising focus on central nervous system (CNS) disorders and the search for new treatments for conditions like depression and neurodegenerative diseases. The compound's amino alcohol functionality may offer unique pharmacological properties, making it a candidate for further exploration.

From a commercial perspective, the demand for 1-amino-2-(3-methoxy-2-methylphenyl)propan-2-ol is expected to grow as its applications expand. Suppliers and manufacturers are optimizing production processes to meet the needs of academic and industrial laboratories. Quality control and analytical standards are critical to ensuring consistency, particularly for high-purity batches used in sensitive applications. This underscores the importance of reliable sourcing and certified reference materials in the chemical industry.

In summary, 1-amino-2-(3-methoxy-2-methylphenyl)propan-2-ol (CAS No. 2229198-21-2) represents a promising compound with multifaceted applications. Its relevance to drug development, sustainable chemistry, and neuroscience highlights its potential to address contemporary scientific and industrial challenges. As research progresses, this compound is likely to play an increasingly important role in advancing innovation across multiple disciplines.